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Compound of Interest

Compound Name: (S,R,S)-AHPC-Me dihydrochloride

Cat. No.: B6195602 Get Quote

Technical Support Center: (S,R,S)-AHPC-Me
Dihydrochloride
Welcome to the technical support center for (S,R,S)-AHPC-Me dihydrochloride. This resource

is designed to assist researchers, scientists, and drug development professionals in

overcoming common challenges encountered during the handling and experimental use of this

compound, with a particular focus on solubility.

Frequently Asked Questions (FAQs)
Q1: What is (S,R,S)-AHPC-Me dihydrochloride and what is its primary application?

(S,R,S)-AHPC-Me dihydrochloride is a high-affinity ligand for the von Hippel-Lindau (VHL) E3

ubiquitin ligase.[1][2] Its primary application is in the development of Proteolysis Targeting

Chimeras (PROTACs). As a VHL ligand, it forms one end of a PROTAC molecule, which

recruits the VHL E3 ligase to a specific protein of interest (POI), leading to the ubiquitination

and subsequent degradation of the POI by the proteasome. It has been utilized in the synthesis

of PROTACs like ARV-771, which targets BET proteins for degradation.[1][2]

Q2: I am having trouble dissolving (S,R,S)-AHPC-Me dihydrochloride. What are the

recommended solvents?
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(S,R,S)-AHPC-Me dihydrochloride exhibits good solubility in aqueous solutions and some

organic solvents. For in vitro studies, Dimethyl Sulfoxide (DMSO) and water are the most

common solvents. For in vivo applications, more complex solvent systems are required. Please

refer to the tables and protocols below for detailed information. It is often necessary to use

sonication or gentle warming to achieve complete dissolution.[2]

Q3: Is there a difference in solubility between the dihydrochloride and hydrochloride salts of

(S,R,S)-AHPC-Me?

Yes, the salt form can influence the solubility of the compound. The dihydrochloride salt is

generally more soluble in aqueous solutions like PBS compared to the monohydrochloride salt.

Always refer to the specific product datasheet for the solubility information corresponding to the

particular salt form you are using. This guide primarily focuses on the dihydrochloride salt, but

comparative data is provided where available.

Q4: How should I store the solid compound and my stock solutions?

Solid (S,R,S)-AHPC-Me dihydrochloride should be stored at -20°C, sealed, and protected

from moisture.[2] Stock solutions in DMSO or water should be aliquoted and stored at -80°C for

long-term storage (up to 6 months) or -20°C for shorter periods (up to 1 month).[2] Avoid

repeated freeze-thaw cycles.
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Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon storage.

Solvent has absorbed moisture

(especially DMSO).

Use fresh, anhydrous DMSO

for preparing stock solutions.

Ensure vials are tightly sealed.

Exceeded solubility limit.

Prepare a less concentrated

stock solution. Refer to the

solubility tables below.

Improper storage.

Aliquot stock solutions and

store at -80°C. Avoid repeated

freeze-thaw cycles.

Cloudiness or precipitation

when diluting stock solution

into aqueous media for in vitro

assays.

Compound crashing out of

solution.

Ensure the final concentration

of the organic solvent (e.g.,

DMSO) in your aqueous buffer

is low and compatible with your

experimental system.

Buffer incompatibility.

Test the solubility in a small

volume of your final assay

buffer before preparing a large

batch.

Inconsistent experimental

results.

Incomplete dissolution of the

compound.

Ensure the compound is fully

dissolved before use. Utilize

sonication or gentle warming

(e.g., to 60°C for DMSO) as

recommended in the protocols.

[2] Visually inspect the solution

for any particulate matter.

Degradation of the compound.

Prepare fresh working

solutions for each experiment

from a frozen stock. Avoid

prolonged storage of diluted

solutions.
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Data Presentation: Solubility
In Vitro Solubility

Solvent
(S,R,S)-AHPC-Me
dihydrochloride

(S,R,S)-AHPC-Me
hydrochloride

Notes

Water
100 mg/mL (193.23

mM)[2]

100 mg/mL (207.88

mM)[1]

Sonication is

recommended.[1][2]

DMSO
50 mg/mL (96.62 mM)

[2]

100 mg/mL (207.88

mM)[1]

Sonication and

warming to 60°C may

be required.[2] Use

freshly opened DMSO

as it is hygroscopic.[1]

[2]

PBS
100 mg/mL (193.23

mM)[1]
Not specified

Sonication is

recommended.[1]

In Vivo Formulation Solubility
Formulation Achievable Concentration Resulting Solution

10% DMSO, 40% PEG300,

5% Tween-80, 45% saline
≥ 5 mg/mL (9.66 mM) Clear solution[1]

10% DMSO, 90% (20% SBE-

β-CD in saline)
≥ 5 mg/mL (9.66 mM) Clear solution[1]

10% DMSO, 90% corn oil ≥ 5 mg/mL (9.66 mM) Clear solution[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weighing: Accurately weigh out the required amount of (S,R,S)-AHPC-Me dihydrochloride
(Molecular Weight: 517.51 g/mol ). For 1 mL of a 10 mM stock solution, you will need 5.175

mg.
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Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the solid

compound.

Dissolution: Vortex the solution briefly. If the compound is not fully dissolved, place the vial in

an ultrasonic water bath for 5-10 minutes. If necessary, warm the solution to 60°C with

intermittent vortexing until a clear solution is obtained.[2]

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes in tightly sealed

vials and store at -80°C.

Protocol 2: Preparation of an In Vivo Formulation
(Example: 10% DMSO, 40% PEG300, 5% Tween-80, 45%
saline)
This protocol is for preparing 1 mL of a 5 mg/mL working solution.

Prepare Stock Solution: Prepare a 50 mg/mL stock solution of (S,R,S)-AHPC-Me
dihydrochloride in DMSO as described in Protocol 1.

Solvent Mixture Preparation: a. In a sterile conical tube, add 100 µL of the 50 mg/mL DMSO

stock solution. b. Add 400 µL of PEG300 and mix thoroughly by vortexing. c. Add 50 µL of

Tween-80 and vortex again until the solution is homogeneous. d. Add 450 µL of saline and

vortex for a final time to ensure a clear, uniform solution.[1]

Administration: This formulation should be prepared fresh on the day of use.

Visualizations
Signaling Pathway: PROTAC-Mediated Protein
Degradation via VHL Recruitment
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Caption: PROTAC-mediated protein degradation pathway.

Experimental Workflow: Preparing (S,R,S)-AHPC-Me
Dihydrochloride for In Vitro Cell-Based Assays
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Caption: Workflow for preparing solutions for in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b6195602?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/E3_ligase_Ligand_1.html
https://www.medchemexpress.com/E3_ligase_Ligand_1_dihydrochloride.html
https://www.benchchem.com/product/b6195602#s-r-s-ahpc-me-dihydrochloride-solubility-issues-and-solutions
https://www.benchchem.com/product/b6195602#s-r-s-ahpc-me-dihydrochloride-solubility-issues-and-solutions
https://www.benchchem.com/product/b6195602#s-r-s-ahpc-me-dihydrochloride-solubility-issues-and-solutions
https://www.benchchem.com/product/b6195602#s-r-s-ahpc-me-dihydrochloride-solubility-issues-and-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6195602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6195602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

